

GSK343 vs GSK126: a comparative analysis of EZH2 inhibitors

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK340
CAS No.: 2222509-79-5
Cat. No.: B607832

[Get Quote](#)

A Comparative Guide to EZH2 Inhibitors: GSK343 vs. GSK126

For researchers in epigenetics and oncology, the precise modulation of histone methyltransferases is paramount. Enhancer of zeste homolog 2 (EZH2), the catalytic heart of the Polycomb Repressive Complex 2 (PRC2), has emerged as a critical therapeutic target. Its overactivity is a known driver in numerous malignancies, silencing tumor suppressor genes through the trimethylation of histone H3 on lysine 27 (H3K27me3).^{[1][2][3]}


This guide provides an in-depth comparative analysis of two widely used, potent, and selective small-molecule EZH2 inhibitors: GSK343 and GSK126. We will dissect their biochemical and cellular performance, provide validated experimental protocols, and offer insights to guide the selection of the optimal tool for your research needs.

The Central Role of EZH2 in Epigenetic Regulation

EZH2 functions as the enzymatic engine of the PRC2 complex, which also includes core subunits like EED and SUZ12.^[3] This complex utilizes S-adenosyl-L-methionine (SAM) as a

methyl donor to catalyze the mono-, di-, and trimethylation of H3K27.[3] The resulting H3K27me3 mark is a canonical signal for gene repression, compacting chromatin and blocking the transcriptional machinery.[3][4] In many cancers, the overexpression or mutation of EZH2 leads to aberrant silencing of genes that control cell differentiation and proliferation, thereby promoting tumorigenesis.[2][3]

Both GSK343 and GSK126 are S-adenosylmethionine (SAM)-competitive inhibitors. They function by occupying the SAM-binding pocket within the EZH2 SET domain, thereby preventing the transfer of methyl groups to histone H3.[5][6][7] This direct, competitive inhibition of the enzyme's catalytic activity leads to a global reduction in H3K27me3 levels and the reactivation of silenced genes.[8][9]



[Click to download full resolution via product page](#)

Figure 1: Mechanism of EZH2 Inhibition.

Head-to-Head Comparison: GSK343 vs. GSK126

While both molecules target EZH2, they possess distinct profiles that make them suitable for different experimental applications. GSK343 is an exceptional tool for in vitro studies, whereas GSK126 has demonstrated utility in both in vitro and in vivo models.

Parameter	GSK343	GSK126	References
Target	EZH2 / EZH1	EZH2 / EZH1	[10] [11]
Mechanism	SAM-Competitive	SAM-Competitive	[6] [12]
Biochemical Potency	IC ₅₀ : 4 nM (EZH2)	IC ₅₀ : 9.9 nM; K _i : 0.5-3 nM (EZH2)	[11] [13] [14] [15]
Selectivity vs. EZH1	~60-fold (IC ₅₀ : 240 nM)	>150-fold	[5] [11] [16]
Selectivity vs. other HMTs	>1000-fold	>1000-fold	[11] [13] [17]
Cellular H3K27me3 IC ₅₀	~174 nM (HCC1806 cells)	Potent reduction of H3K27me3	[5] [16] [18]
Cell Proliferation IC ₅₀	2.9 μM (LNCaP)	Effective in lymphoma cell lines	[11] [16] [19]
In Vivo Suitability	No (High clearance)	Yes (Used in xenograft models)	[6] [9] [20]
Clinical Status	Preclinical Tool	Phase I Trials	[9] [21]

Expert Insights:

- **Potency and Selectivity:** Both inhibitors exhibit nanomolar potency against EZH2 and remarkable selectivity over other histone methyltransferases, which is crucial for minimizing off-target effects. GSK126 shows a slightly better selectivity profile over the highly homologous EZH1.[\[5\]](#)[\[11\]](#)
- **Cellular Activity:** GSK343 effectively reduces cellular H3K27me3 levels and inhibits the proliferation of various cancer cell lines, particularly those of prostate and breast cancer.[\[5\]](#)[\[16\]](#) GSK126 is particularly effective in inhibiting the proliferation of B-cell lymphoma cell lines, including those with EZH2 activating mutations.[\[9\]](#)[\[22\]](#)[\[23\]](#)
- **Translational Relevance:** The key differentiator is in vivo applicability. GSK343 has poor pharmacokinetics and is rapidly cleared, making it unsuitable for animal studies.[\[20\]](#) In

contrast, GSK126 has been successfully used to inhibit tumor growth in mouse xenograft models and has advanced into Phase I clinical trials, underscoring its translational potential.

[\[6\]](#)[\[9\]](#)[\[21\]](#)

Validated Experimental Protocols

Scientific rigor demands reproducible and well-controlled experiments. The following protocols provide a robust framework for evaluating EZH2 inhibitors.

This assay quantitatively measures the enzymatic activity of the PRC2 complex and the potency of inhibitors.

Causality: The principle is to measure the transfer of a radiolabeled methyl group from [³H]-SAM to a histone H3 peptide substrate. A reduction in radioactivity on the captured peptide corresponds to enzymatic inhibition.

Step-by-Step Methodology:

- Prepare Reagents:
 - Assay Buffer: 50 mM Tris-HCl (pH 8.0), 1 mM DTT, 0.01% Tween-20. Rationale: This buffer maintains optimal pH and stability for the PRC2 complex and prevents non-specific binding.
 - PRC2 Complex: Recombinant 5-member PRC2 complex (EZH2, EED, SUZ12, RbAp48, AEBP2) diluted to 10 nM in assay buffer. Rationale: Using the full complex is critical as accessory proteins are required for optimal EZH2 catalytic activity.[\[13\]](#)
 - Inhibitor Dilutions: Prepare a serial dilution of GSK343 or GSK126 in 100% DMSO, then dilute into assay buffer. The final DMSO concentration should be ≤1%. Rationale: DMSO is the solvent, but high concentrations can inhibit enzyme activity.
 - Substrate Mix: Prepare a mix in assay buffer containing 1 μM biotinylated H3K27me0 peptide and 0.5 μM [³H]-SAM. Rationale: The biotin tag allows for easy capture and separation post-reaction.
- Perform Reaction:

- Add 5 μ L of inhibitor dilution (or DMSO control) to a 384-well plate.
- Add 5 μ L of the 10 nM PRC2 complex and incubate for 15 minutes at room temperature.
Rationale: Pre-incubation allows the inhibitor to bind to the enzyme before the reaction starts.
- Initiate the reaction by adding 10 μ L of the Substrate Mix.
- Incubate for 60 minutes at 30°C.
- Stop and Detect:
 - Stop the reaction by adding 10 μ L of 5 M guanidine hydrochloride.
 - Transfer the reaction mixture to a streptavidin-coated FlashPlate. Rationale: The high-affinity biotin-streptavidin interaction captures the methylated peptide.
 - Incubate for 30 minutes, wash the plate with PBS-T, and measure the incorporated radioactivity using a scintillation counter.
- Data Analysis:
 - Calculate the percent inhibition relative to the DMSO control and plot the results against the inhibitor concentration.
 - Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

This protocol validates that the inhibitor engages its target within a cellular context, leading to a decrease in the H3K27me3 epigenetic mark.

Step-by-Step Methodology:


- Cell Culture and Treatment:
 - Plate a sensitive cell line (e.g., HCC1806 for GSK343, or an EZH2-mutant lymphoma line like KARPAS-422 for GSK126) in 6-well plates and allow them to adhere overnight.

- Treat cells with a dose range of GSK343 or GSK126 (e.g., 0-10 μ M) for 48-72 hours.
Rationale: A longer incubation period is required to observe changes in histone marks, which are diluted through cell division.
- Histone Extraction:
 - Harvest and wash the cells with PBS.
 - Lyse the cells in a hypotonic buffer and isolate the nuclear fraction by centrifugation.
 - Extract histones from the nuclear pellet using 0.2 M H_2SO_4 overnight at 4°C. Rationale: Acid extraction is a standard method to solubilize basic histone proteins.
 - Precipitate the histones with trichloroacetic acid (TCA), wash with acetone, and resuspend the pellet in water.
- Western Blotting:
 - Quantify protein concentration using a BCA assay.
 - Separate 10-15 μ g of histone extract on a 15% SDS-PAGE gel and transfer to a PVDF membrane.
 - Block the membrane with 5% non-fat milk in TBST for 1 hour.
 - Incubate with a primary antibody against H3K27me3 (e.g., 1:1000 dilution) overnight at 4°C.
 - Incubate with a primary antibody against Total Histone H3 (1:5000 dilution) as a loading control. Rationale: Normalizing to total H3 is essential to ensure observed changes are not due to unequal sample loading.
 - Wash and incubate with an appropriate HRP-conjugated secondary antibody.
 - Detect the signal using an ECL substrate and an imaging system.
- Analysis:

- Perform densitometry analysis to quantify the H3K27me3 band intensity, normalized to the Total Histone H3 signal.

Standardized Research Workflow

A logical and systematic workflow is key to generating high-quality, interpretable data when comparing inhibitors.



[Click to download full resolution via product page](#)

Figure 2: Experimental Workflow for EZH2 Inhibitor Comparison.

Conclusion and Recommendations

Both GSK343 and GSK126 are high-quality chemical probes that have significantly advanced our understanding of EZH2 biology. The choice between them should be dictated by the experimental context.

- Choose GSK343 for all in vitro applications, including biochemical screening, cellular target validation, and mechanistic studies in cultured cells. Its high potency and selectivity make it an excellent and cost-effective tool for elucidating the cellular consequences of EZH2 inhibition.[\[5\]](#)[\[7\]](#)[\[18\]](#)
- Choose GSK126 when your research requires progression to in vivo models. Its proven efficacy in xenograft studies and its status as a clinical-stage molecule make it the superior choice for preclinical and translational research aimed at evaluating the therapeutic potential of EZH2 inhibition.[\[6\]](#)[\[9\]](#)

By understanding the distinct characteristics of these inhibitors and applying rigorous, validated protocols, researchers can generate clear, impactful data to drive the fields of epigenetic research and drug development forward.

References

- Verma, S. K., Tian, X., LaFrance, L. V., et al. (2012). Identification of potent, selective, cell-active inhibitors of the histone lysine methyltransferase EZH2. *ACS Medicinal Chemistry Letters*, 3(12), 1091-1096. [\[Link\]](#)
- Gan, H., et al. (2022). The roles of EZH2 in cancer and its inhibitors. *Signal Transduction and Targeted Therapy*. [\[Link\]](#)
- McCabe, M. T., Ott, H. M., Ganji, G., et al. (2012). EZH2 inhibition as a therapeutic strategy for lymphoma with EZH2-activating mutations. *Nature*, 492(7427), 108-112. [\[Link\]](#)
- Lee, S. T., et al. (2021). Pharmacological inhibition of noncanonical EED-EZH2 signaling overcomes chemoresistance in prostate cancer. *Theranostics*. [\[Link\]](#)
- Pfizer. (n.d.). Revealing EZH2 as an Epigenetic Modifier. [\[Link\]](#)

- ResearchGate. (n.d.). EZH2 signaling and its role in controlling subsequent signaling mechanisms. [\[Link\]](#)
- Tocris Bioscience. (n.d.). GSK 343 Product Page. [\[Link\]](#)
- Online Inhibitor. (2025). GSK126: Selective EZH2 Inhibition for Cancer Epigenetics Research. [\[Link\]](#)
- Inxight Drugs. (n.d.). GSK-2816126. [\[Link\]](#)
- Online Inhibitor. (2025). GSK126: Redefining EZH2/PRC2 Inhibition for Next-Gen Cancer Research. [\[Link\]](#)
- Wikipedia. (n.d.). EZH2. [\[Link\]](#)
- Medical Research Archives. (2015). View of EZH2 Inhibitor GSK126: Metabolism, drug transporter and rat pharmacokinetic studies. [\[Link\]](#)
- CiNii. (n.d.). EZH2 Inhibitor GSK126: Metabolism, drug transporter and rat pharmacokinetic studies. [\[Link\]](#)
- Scuderi, S. A., et al. (2022). GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma Progression through Inflammatory Process Modulation. International Journal of Molecular Sciences. [\[Link\]](#)
- Spandidos Publications. (2021). Pharmacological inhibition of EZH2 by GSK126 decreases atherosclerosis.... [\[Link\]](#)
- PeerJ. (2025). GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer. [\[Link\]](#)
- Structural Genomics Consortium. (n.d.). GSK343. [\[Link\]](#)
- Patsnap Synapse. (2026). GSK-343. [\[Link\]](#)
- ResearchGate. (n.d.). A Phase I Study of GSK2816126.... [\[Link\]](#)

- Verma, S. K., et al. (2012). Identification of Potent, Selective, Cell-Active Inhibitors of the Histone Lysine Methyltransferase EZH2. ACS Medicinal Chemistry Letters. [\[Link\]](#)
- SciSpace. (2015). EZH2 Inhibitor GSK126: Metabolism, drug transporter and rat pharmacokinetic studies. [\[Link\]](#)
- PubMed. (2016). The novel EZH2 inhibitor, GSK126, suppresses cell migration and angiogenesis via down-regulating VEGF-A. [\[Link\]](#)
- Vertex AI Search. (2026). GSK343: A Selective, Cell-Permeable EZH2 Inhibitor for Epigenetic Cancer Research.
- Ingenta Connect. (2021). Pharmacological inhibition of EZH2 by GSK126.... [\[Link\]](#)
- PubMed. (2021). Pharmacological inhibition of EZH2 by GSK126.... [\[Link\]](#)
- ResearchGate. (n.d.). The basic information and functions of GSK343. [\[Link\]](#)
- Campbell, J. E., et al. (2020). Identification and characterization of second-generation EZH2 inhibitors with extended residence times and improved biological activity. Journal of Biological Chemistry. [\[Link\]](#)
- ResearchGate. (2025). Sensitivity evaluation to EZH2 inhibitors and EZH2 functional analysis in endometrial cancer cell lines. [\[Link\]](#)
- MDPI. (2024). EZH2 Inhibition to Counteract Oral Cancer Progression.... [\[Link\]](#)
- Qi, W., et al. (2012). Selective inhibition of Ezh2 by a small molecule inhibitor blocks tumor cells proliferation. Proceedings of the National Academy of Sciences. [\[Link\]](#)
- Oncotarget. (2017). The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. The roles of EZH2 in cancer and its inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. ezh2andcancer.com \[ezh2andcancer.com\]](#)
- [3. EZH2 - Wikipedia \[en.wikipedia.org\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. agouti-related-protein.com \[agouti-related-protein.com\]](#)
- [6. medkoo.com \[medkoo.com\]](#)
- [7. Identification of Potent, Selective, Cell-Active Inhibitors of the Histone Lysine Methyltransferase EZH2 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- [9. GSK-2816126 \[drugs.ncats.io\]](#)
- [10. GSK343 | Cell Signaling Technology \[cellsignal.com\]](#)
- [11. GSK 126 | EZH2 | Tocris Bioscience \[tocris.com\]](#)
- [12. rndsystems.com \[rndsystems.com\]](#)
- [13. selleckchem.com \[selleckchem.com\]](#)
- [14. selleckchem.com \[selleckchem.com\]](#)
- [15. GSK343, histone H3-lysine 27 \(H3K27\) methyltransferase EZH2 inhibitor \(CAS 1346704-33-3\) | Abcam \[abcam.com\]](#)
- [16. apexbt.com \[apexbt.com\]](#)
- [17. pmc.ncbi.nlm.nih.gov \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. GSK343 | Structural Genomics Consortium \[thesgc.org\]](#)
- [19. medchemexpress.com \[medchemexpress.com\]](#)
- [20. agouti-related-protein.com \[agouti-related-protein.com\]](#)
- [21. researchgate.net \[researchgate.net\]](#)
- [22. methylguanosine.com \[methylguanosine.com\]](#)
- [23. th287.com \[th287.com\]](#)
- To cite this document: BenchChem. [GSK343 vs GSK126: a comparative analysis of EZH2 inhibitors]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b607832/docs#gsk343-vs-gsk126-a-comparative-analysis-of-ezh2-inhibitors\]](https://www.benchchem.com/product/b607832/docs#gsk343-vs-gsk126-a-comparative-analysis-of-ezh2-inhibitors)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)